N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-cycloheptyl-2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H22N4O2S/c1-20-15(13-9-6-10-22-13)18-19-16(20)23-11-14(21)17-12-7-4-2-3-5-8-12/h6,9-10,12H,2-5,7-8,11H2,1H3,(H,17,21)
• InChI Key: BQPJDQRAMIBTQP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2CCCCCC2)C3=CC=CO3
• Molecular Formula: C16H22N4O2S
• Molecular Weight: 334.4 g/mol

Description

N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed that this compound exerts its anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Apart from its anti-cancer activity, this compound has also been shown to exhibit a wide range of biochemical and physiological effects. Studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its potent anti-cancer activity and its wide range of biochemical and physiological effects. However, the limitations of using this compound in lab experiments include its complex synthesis method and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One of the most important directions is to further elucidate its mechanism of action. This will help in the development of more effective drugs based on this compound. Another direction is to explore its potential applications in the treatment of other diseases such as diabetes and neurodegenerative disorders. Finally, there is a need to develop more efficient and cost-effective methods for the synthesis of this compound.

Synthesis Methods

The synthesis of N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-furylcarboxaldehyde with thiosemicarbazide to form 5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-thiol. This intermediate is then reacted with N-cycloheptyl-2-bromoacetamide to form the final product.

Scientific Research Applications

N-cycloheptyl-2-{[5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity by inhibiting the growth of cancer cells.